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Compound of Interest

Compound Name: Tert-butyl 2,5-dihydroxybenzoate

Cat. No.: B179827 Get Quote

An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

Introduction
In the realm of chemical research and drug development, precise molecular identification is

paramount. This technical guide addresses the chemical identity, including the IUPAC name

and synonyms, of "tert-butyl 2,5-dihydroxybenzoate." An extensive search of chemical

databases and scientific literature reveals that this specific compound is not a recognized or

commercially available chemical entity. The absence of a registered CAS number, established

IUPAC name, or documented synthesis protocols strongly suggests that "tert-butyl 2,5-
dihydroxybenzoate" may be a novel compound or a misnomer for a structurally related

molecule.

This guide will, therefore, focus on the nomenclature and properties of closely related, well-

documented compounds that are likely of interest to researchers investigating this chemical

space. The primary related compounds are 2,5-dihydroxybenzoic acid (Gentisic acid), which

forms the core chemical structure, and other tert-butylated hydroxybenzoates.

IUPAC Nomenclature and Synonyms of Related
Compounds
For clarity and accurate scientific communication, the following table summarizes the IUPAC

names and common synonyms for key related compounds.
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Common Name IUPAC Name Synonyms

Gentisic acid 2,5-Dihydroxybenzoic acid

2,5-DHBA,

Hydroquinonecarboxylic acid,

5-Hydroxysalicylic acid[1][2][3]

[4]

tert-Butyl salicylate tert-Butyl 2-hydroxybenzoate
Benzoic acid, 2-hydroxy-, 1,1-

dimethylethyl ester[5]

-
5-(tert-Butyl)-2-hydroxybenzoic

acid
-

-
3,5-Di-tert-butyl-2-

hydroxybenzoic acid

3,5-Bis-tert-butylsalicylic

acid[6]

TBHQ
2-(1,1-Dimethylethyl)-1,4-

benzenediol
tert-Butylhydroquinone

Experimental Protocols: Synthesis of Related
Structures
While a direct synthesis for "tert-butyl 2,5-dihydroxybenzoate" is not documented, the

synthesis of its parent molecule, 2,5-dihydroxybenzoic acid, and the esterification of carboxylic

acids to form tert-butyl esters are well-established procedures.

Synthesis of 2,5-Dihydroxybenzoic Acid (Gentisic Acid)
Gentisic acid can be synthesized via the carboxylation of hydroquinone. This process is an

example of a Kolbe-Schmitt reaction.[1]

Reaction:
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Kolbe-Schmitt Reaction

Hydroquinone

Carboxylation+

CO2
2,5-Dihydroxybenzoic acid

(Gentisic acid)

Hypothetical Esterification

2,5-Dihydroxybenzoic acid

Esterification

+

Isobutylene

Acid Catalyst
(e.g., H2SO4)

tert-Butyl 2,5-dihydroxybenzoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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